Cas no 1286703-91-0 (N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-1-(4-fluoro-1,3-benzothiazol-2-yl)azetidine-3-carboxamide)

N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-1-(4-fluoro-1,3-benzothiazol-2-yl)azetidine-3-carboxamide structure
1286703-91-0 structure
Product Name:N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-1-(4-fluoro-1,3-benzothiazol-2-yl)azetidine-3-carboxamide
CAS No:1286703-91-0
MF:C16H14FN5O2S2
MW:391.443063259125
CID:6106222
PubChem ID:52908059
Update Time:2025-07-11

N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-1-(4-fluoro-1,3-benzothiazol-2-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-1-(4-fluoro-1,3-benzothiazol-2-yl)azetidine-3-carboxamide
    • N-[4-(2-amino-2-oxoethyl)-1,3-thiazol-2-yl]-1-(4-fluoro-1,3-benzothiazol-2-yl)azetidine-3-carboxamide
    • N-(4-(2-amino-2-oxoethyl)thiazol-2-yl)-1-(4-fluorobenzo[d]thiazol-2-yl)azetidine-3-carboxamide
    • N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-1-(4-fluoro-1,3-benzothiazol-2-yl)azetidine-3-carboxamide
    • 1286703-91-0
    • F6155-0681
    • AKOS024534015
    • VU0533724-1
    • Inchi: 1S/C16H14FN5O2S2/c17-10-2-1-3-11-13(10)20-16(26-11)22-5-8(6-22)14(24)21-15-19-9(7-25-15)4-12(18)23/h1-3,7-8H,4-6H2,(H2,18,23)(H,19,21,24)
    • InChI Key: IDDLSOLOJCCLGU-UHFFFAOYSA-N
    • SMILES: N1(C2=NC3=C(F)C=CC=C3S2)CC(C(NC2=NC(CC(N)=O)=CS2)=O)C1

Computed Properties

  • Exact Mass: 391.05729522g/mol
  • Monoisotopic Mass: 391.05729522g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 565
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 158Ų

N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-1-(4-fluoro-1,3-benzothiazol-2-yl)azetidine-3-carboxamide Pricemore >>

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